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The Clinical Challenge of Scedosporium and L.
prolificans

Scedosporium spp. and Lomentospora prolificans are emerging fungal pathogens notorious for their intrinsic

resistance to multiple antifungal drugs [1] [2]. Infections are particularly severe in immunocompromised

patients, such as those who have undergone hematopoietic stem cell or lung transplantation, and are

associated with high mortality rates [3] [2] [4].

The table below summarizes the in vitro resistance profiles of Lomentospora prolificans, highlighting the

urgent need for new therapeutic options:

Antifungal Agent Reported MIC90 or MIC Value Susceptibility Interpretation

Voriconazole >16 µg/mL [1] Resistant

Itraconazole >16 µg/mL [1] Resistant

Posaconazole >16 µg/mL [1] Resistant

Isavuconazole >16 µg/mL [1] Resistant
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Antifungal Agent Reported MIC90 or MIC Value Susceptibility Interpretation

Amphotericin B >16 µg/mL [3] [1] Resistant

Terbinafine >64 µg/mL [1] Resistant

Micafungin MEC90 >8 µg/mL [1] Resistant

Standardized Antifungal Susceptibility Testing
Frameworks

While Olorofim-specific data was not available, established standards from the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)

provide the foundational protocols for testing filamentous fungi.

Organization Relevant Document Scope and Application

CLSI M38M51S: Performance Standards for

Antifungal Susceptibility Testing of
Filamentous Fungi, 3rd Ed. [5]

Reference method for broth dilution

testing of conidium (spore)-forming
molds, including Scedosporium.

CLSI M57S: Epidemiological Cutoff Values
(ECVs) for Antifungal Susceptibility

Testing, 4th Ed. [5]

Provides ECVs to detect non-wild-type
isolates with acquired resistance

mechanisms.

EUCAST EUCAST AFST Methods [6] Develops and standardizes broth

microdilution methods and clinical
breakpoints for fungi in Europe.

The following workflow outlines the general process for conducting antifungal susceptibility testing based

on these standard guidelines:
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Prepare Fungal Inoculum
(Conidial Suspension)

Standardize Inoculum Density
( e.g., 0.5 McFarland)

Inoculate Microdilution Plates

Prepare Antifungal Drug Dilutions
in RPMI-1640 Broth

Incubate Plates
( e.g., 35°C for 48-72h)

Determine Minimum Inhibitory
Concentration (MIC)

Data Analysis: Compare MIC to
Epidemiological Cutoff Value (ECV)

Click to download full resolution via product page

Research Perspectives and Combination Therapy

Given the high mortality of these infections, research is exploring several avenues:

Novel Antifungals: The search for new drugs like Olorofim (a member of the orotomide class) is a
critical area of investigation, as it represents a new mechanism of action distinct from azoles and

echinocandins [7].
Combination Therapy: In vitro studies and clinical case reports suggest that combination therapy,

particularly voriconazole and terbinafine, can have a synergistic effect and is a recommended first-
line approach for L. prolificans infections [3] [1] [2].
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Adjunctive Surgical Intervention: Where feasible, surgical debridement of infected tissue is strongly

associated with improved survival [4] [8].

Protocol Development Considerations

To establish a robust testing protocol for Olorofim, you would need to integrate the novel drug into the

standard framework. Key considerations include:

Inoculum Preparation: Follow CLSI M38 or EUCAST guidelines to prepare a standardized conidial
suspension from a freshly cultured Scedosporium or L. prolificans isolate [5] [6].

Drug Preparation: Prepare a stock solution of Olorofim and perform a series of two-fold dilutions in
the appropriate broth medium to cover a wide concentration range expected to include the MIC.

Quality Control: Include quality control strains, such as Aspergillus flavus ATCC 204304 or other
relevant molds, as required by standard protocols to ensure the reliability of the test results [3] [5].

I hope this detailed background on the resistance patterns and standardized testing frameworks provides a

solid foundation for your work. Should you require information on the specific mechanism of action of

Olorofim or further clinical case studies, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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